Cas no 53541-89-2 (1H-Indole, 3-[(4-chlorophenyl)methyl]-)
53541-89-2 structure
Product Name:1H-Indole, 3-[(4-chlorophenyl)methyl]-
CAS No:53541-89-2
MF:C15H12ClN
MW:241.715482711792
CID:1586625
Update Time:2024-09-13
1H-Indole, 3-[(4-chlorophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole, 3-[(4-chlorophenyl)methyl]-
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- Inchi: 1S/C15H12ClN/c16-13-7-5-11(6-8-13)9-12-10-17-15-4-2-1-3-14(12)15/h1-8,10,17H,9H2
- InChI Key: SEGLTMJKKAMXEF-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2)C(CC2=CC=C(Cl)C=C2)=C1
Computed Properties
- Exact Mass: 241.06596
Experimental Properties
- Density: 1.250±0.06 g/cm3(Predicted)
- Melting Point: 104.0-105.5 °C(Solv: hexane (110-54-3); dichloromethane (75-09-2))
- Boiling Point: 409.9±25.0 °C(Predicted)
- PSA: 15.79
- pka: 17.03±0.30(Predicted)
1H-Indole, 3-[(4-chlorophenyl)methyl]- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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